Cas no 1804530-54-8 (4-(Aminomethyl)-3,6-difluoro-2-(trifluoromethoxy)pyridine)

• Product Name: 4-(Aminomethyl)-3,6-difluoro-2-(trifluoromethoxy)pyridine
• CAS No: 1804530-54-8
• MF: C₇H₅F₅N₂O
• MW: 228.119418859482
• CID: 4931181
• Update Time: 2025-05-26

4-(Aminomethyl)-3,6-difluoro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3,6-difluoro-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H5F5N2O/c8-4-1-3(2-13)5(9)6(14-4)15-7(10,11)12/h1H,2,13H2
• InChI Key： KYOFGPYCJKQXFI-UHFFFAOYSA-N
• SMILES： FC1C(=NC(=CC=1CN)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• XLogP3: 1.8
• Topological Polar Surface Area: 48.1

Additional information on 4-(Aminomethyl)-3,6-difluoro-2-(trifluoromethoxy)pyridine

4-(Aminomethyl)-3,6-difluoro-2-(trifluoromethoxy)pyridine: A Comprehensive Overview

4-(Aminomethyl)-3,6-difluoro-2-(trifluoromethoxy)pyridine, also known by its CAS number 1804530-54-8, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and agrochemicals. This compound is characterized by its unique pyridine ring structure, which is substituted with a trifluoromethoxy group at the 2-position, amino methyl group at the 4-position, and two fluorine atoms at the 3 and 6 positions. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical synthesis processes.

The synthesis of 4-(Aminomethyl)-3,6-difluoro-2-(trifluoromethoxy)pyridine involves a series of carefully designed multi-step reactions. Initially, the pyridine ring is synthesized using traditional methods such as the Hantzsch dihydropyridine synthesis or through more modern approaches like microwave-assisted synthesis. Subsequent steps involve the introduction of the trifluoromethoxy group via nucleophilic substitution or electrophilic aromatic substitution reactions. The amino methyl group is introduced through reductive amination or other amine-forming reactions. The fluorination at the 3 and 6 positions is typically achieved using selective fluorination techniques, ensuring high regioselectivity and minimizing by-products.

Recent studies have highlighted the potential of this compound as a precursor for bioactive molecules. For instance, researchers have explored its role in the development of novel antibiotics and antiviral agents. The presence of electron-withdrawing groups such as trifluoromethoxy and fluorine atoms enhances the molecule's ability to interact with biological targets, making it an attractive candidate for drug design. Additionally, its structural flexibility allows for further functionalization to create derivatives with enhanced pharmacokinetic properties.

In terms of physical properties, 4-(Aminomethyl)-3,6-difluoro-2-(trifluoromethoxy)pyridine exhibits a high melting point due to its rigid structure and strong intermolecular hydrogen bonding. Its solubility in polar solvents is moderate, which is advantageous for its use in various organic reactions. The compound also demonstrates stability under standard storage conditions, although exposure to strong oxidizing agents or extreme temperatures should be avoided to prevent degradation.

The application of this compound extends beyond pharmaceuticals into agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has led to its exploration as a potential herbicide or plant growth regulator. Recent field trials have shown promising results in controlling invasive plant species without significant adverse effects on non-target organisms.

From an environmental standpoint, the biodegradability of 4-(Aminomethyl)-3,6-difluoro-2-(trifluoromethoxy)pyridine has been a topic of interest. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation through hydrolysis and oxidation pathways. However, further research is required to fully understand its long-term environmental impact and develop strategies for safe disposal.

In conclusion, 4-(Aminomethyl)-3,6-difluoro-2-(trifluoromethoxy)pyridine, CAS number 1804530-54-8, stands out as a versatile compound with wide-ranging applications in both pharmaceutical and agrochemical industries. Its unique structure and reactivity make it an invaluable tool for chemists seeking to develop innovative solutions to complex biological problems. As research continues to uncover new potentials for this compound, its role in advancing modern science is expected to grow significantly.